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molecular formula C9H8BrFO B8276928 2-Bromo-1-(2-fluoro-4-methylphenyl)ethanone

2-Bromo-1-(2-fluoro-4-methylphenyl)ethanone

Cat. No. B8276928
M. Wt: 231.06 g/mol
InChI Key: RIXTZTPRMSECSR-UHFFFAOYSA-N
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Patent
US09045466B2

Procedure details

To a chloroform (7.5 mL) solution of 1-(2-fluoro-4-methylphenyl)ethanone (0.50 g), under ice cooling in a nitrogen atmosphere, 2,6-lutidine (0.65 mL) and trimethylsilyl trifluoromethanesulfonate (0.71 mL) were added, and the resultant was stirred for 30 minutes. Then, N-bromosuccinimide (0.64 g) was added thereto, and the resultant was stirred for 30 minutes under ice cooling. Water was added to the reaction solution, and the resultant was stirred for 10 minutes, followed by extraction with chloroform. An organic layer was separated using a phase separator, and the solvent was distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography (OH-type silica gel; hexane/ethyl acetate-gradient elution=99/1→95/5) to obtain the title compound (0.72 g) as a white solid.
Name
N-bromosuccinimide
Quantity
0.64 g
Type
reactant
Reaction Step One
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
1-(2-fluoro-4-methylphenyl)ethanone
Quantity
0.5 g
Type
reactant
Reaction Step Three
Name
2,6-lutidine
Quantity
0.65 mL
Type
reactant
Reaction Step Three
Name
trimethylsilyl trifluoromethanesulfonate
Quantity
0.71 mL
Type
reactant
Reaction Step Three
Name
chloroform
Quantity
7.5 mL
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[C:6]([CH3:8])[CH:5]=[CH:4][C:3]=1[C:9](=[O:11])[CH3:10].N1C(C)=CC=CC=1C.FC(F)(F)S(O[Si](C)(C)C)(=O)=O.[Br:32]N1C(=O)CCC1=O>O.C(Cl)(Cl)Cl>[Br:32][CH2:10][C:9]([C:3]1[CH:4]=[CH:5][C:6]([CH3:8])=[CH:7][C:2]=1[F:1])=[O:11]

Inputs

Step One
Name
N-bromosuccinimide
Quantity
0.64 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Step Two
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Three
Name
1-(2-fluoro-4-methylphenyl)ethanone
Quantity
0.5 g
Type
reactant
Smiles
FC1=C(C=CC(=C1)C)C(C)=O
Name
2,6-lutidine
Quantity
0.65 mL
Type
reactant
Smiles
N1=C(C=CC=C1C)C
Name
trimethylsilyl trifluoromethanesulfonate
Quantity
0.71 mL
Type
reactant
Smiles
FC(S(=O)(=O)O[Si](C)(C)C)(F)F
Name
chloroform
Quantity
7.5 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
the resultant was stirred for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the resultant was stirred for 30 minutes under ice cooling
Duration
30 min
STIRRING
Type
STIRRING
Details
the resultant was stirred for 10 minutes
Duration
10 min
EXTRACTION
Type
EXTRACTION
Details
followed by extraction with chloroform
CUSTOM
Type
CUSTOM
Details
An organic layer was separated
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled off under reduced pressure
CUSTOM
Type
CUSTOM
Details
The obtained residue was purified by silica gel column chromatography (OH-type silica gel; hexane/ethyl acetate-gradient elution=99/1→95/5)

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
BrCC(=O)C1=C(C=C(C=C1)C)F
Measurements
Type Value Analysis
AMOUNT: MASS 0.72 g
YIELD: CALCULATEDPERCENTYIELD 94.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.